Cas no 56846-22-1 (Phosphoric acid,diisooctyl phenyl ester)

• Product Name: Phosphoric acid,diisooctyl phenyl ester
• CAS No: 56846-22-1
• MF: C₂₂H₃₉O₄P
• MW: 398.516428232193
• CID: 373605
• PubChem ID: 92547
• Update Time: 2025-04-19

Phosphoric acid,diisooctyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diisooctyl phenyl ester
• bis(6-methylheptyl) phenyl phosphate
• diisooctyl phenyl phosphate
• UNII-9YR9DA72RU
• SCHEMBL6029928
• Bis(6-methylheptyl)phenyl phosphate
• 56846-22-1
• NS00022397
• EINECS 260-402-9
• Phosphoric acid, diisooctyl phenyl ester
• 9YR9DA72RU
• DTXSID9069136

• Inchi： 1S/C22H39O4P/c1-20(2)14-8-6-12-18-24-27(23,26-22-16-10-5-11-17-22)25-19-13-7-9-15-21(3)4/h5,10-11,16-17,20-21H,6-9,12-15,18-19H2,1-4H3
• InChI Key： NQOFUSUDAMVORD-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OCCCCCC(C)C)OCCCCCC(C)C

Computed Properties

• Exact Mass: 398.25877
• Monoisotopic Mass: 398.25859672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76